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Compound of Interest

Compound Name: N-(2-Piperidinoethyl)acrylamide
Cat. No.: B14941082
Get Quote

Executive Summary

N-(2-Piperidinoethyl)acrylamide (NPEA) is a functional monomer belonging to the class of
amino-alkyl acrylamides. It is distinguished by a tertiary amine (piperidine) pendant group
linked to an acrylamide backbone via an ethyl spacer.

NPEA is primarily utilized to synthesize pH-responsive and thermo-responsive polymers. Its
solubility profile is binary and strictly controlled by the protonation state of the piperidine
nitrogen.

« State A (Protonated, pH < pKa): Highly water-soluble, cationic polyelectrolyte behavior.
» State B (Deprotonated, pH > pKa): Hydrophobic, water-insoluble, soluble in organic solvents.

This "solubility switching” mechanism is the fundamental driver for its application in endosomal
escape (gene delivery) and pH-triggered drug release systems.

Physicochemical Characterization
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Understanding the molecular drivers of NPEA solubility requires analyzing its structural

components.
Property Value | Description SourcelDerivation
) N-(2-(piperidin-1-
Chemical Name _ IUPAC
yl)ethyl)acrylamide
Molecular Formula C10H18N20 Calculated
Molecular Weight 182.26 g/mol Calculated
o Analogous to N-ethylpiperidine
pKa (Piperidine) ~10.1-10.4 o
_ More hydrophobic than
LogP (Predicted) ~1.2-15 )
dimethyl analogs
) Viscous liquid or low-melting )
Physical State ] Dependent on purity/temp
solid
Hygroscopicity High (in salt form) Amine salts absorb moisture

Structural Logic

The piperidine ring is a six-membered heterocyclic amine. Compared to its acyclic analog, N-
[2-(dimethylamino)ethyl]acrylamide (DMAEAAmM), the piperidine ring adds significant
hydrophobicity (three additional methylene groups in a cyclic constraint). This shifts the
hydrophilic-lipophilic balance (HLB), making the neutral form of NPEA significantly less water-
soluble than DMAEAAM.

Solubility Profile Analysis
Solvent Compatibility Table

The following data summarizes the solubility of the monomer at 25°C.
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Solvent

Solubility Mechanism |/ Notes

Water (pH 4.0)

High (> 100 mg/mL) Protonation of piperidine N
ignh (> mg/m
g ’ forms a hydrophilic cation.

Water (pH 7.4)

Close to phase separation;
Moderate/Low solubility depends on

concentration.

Neutral amine form dominates;

Water (pH 11.0) Insoluble phase separation occurs
(oiling out).
] Soluble in both neutral and
Ethanol High

protonated forms.

Excellent solvent for the

Chloroform (CHCIs) High
neutral monomer.
) Universal solvent for this class
DMSO High )
of amides.
Too polar due to the
Hexane Low/Insoluble

acrylamide amide bond.

Diethyl Ether

Often used to precipitate the
Moderate polymer, but dissolves the

monomer.

The pH-Switching Mechanism

The solubility of NPEA is governed by the Henderson-Hasselbalch equilibrium. Below the pKa

(~10.2), the nitrogen accepts a proton, acquiring a positive charge. This charge disrupts

hydrophobic hydration shells and promotes solubility via ion-dipole interactions with water.
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Figure 1: The reversible solubility switch of NPEA based on environmental pH.

Experimental Methodologies

To validate the solubility profile or determine the precise pKa for your specific batch, use the
following self-validating protocols.

Protocol A: Potentiometric Determination of pKa &
Solubility Limit

Objective: Determine the precise pH at which the monomer transitions from soluble to insoluble
(Cloud Point pH).

Reagents:

NPEA Monomer (purified)

0.1 M HCI standard solution

0.1 M NaOH standard solution

Deionized water (degassed)
Workflow:

o Dissolution: Dissolve 100 mg of NPEA in 10 mL of 0.1 M HCI. The solution should be clear
(fully protonated).
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Titration: Place the solution in a thermostated vessel (25°C) with a calibrated pH probe and a
turbidity meter (or UV-Vis probe at 500 nm).

Stepwise Addition: Add 0.1 M NaOH in 50 pL increments under constant stirring.

Data Logging: Record pH and Transmittance (%T) simultaneously.

Endpoint Detection:
o pKa: The inflection point of the pH vs. Volume curve.

o Solubility Limit: The pH at which %T drops below 90% (onset of turbidity).

Protocol B: Polymerization Solvent Selection

Objective: Choose the correct solvent for synthesizing Poly(NPEA).
e For Homopolymers: Use Acidic Water (pH 3-4) or 1,4-Dioxane.

o Reasoning: Acidic water ensures the monomer stays dissolved. Dioxane is a good solvent
for both the neutral monomer and the resulting polymer, preventing premature
precipitation.

o For Copolymers (e.g., with NIPAM): Use Ethanol or DMF.

o Reasoning: Prevents phase separation if the comonomer ratios exhibit disparate
hydrophobicity.

Applications & Implications
"Proton Sponge" Effect

Poly(NPEA) is extensively used in gene delivery. The piperidine groups have a buffering
capacity in the pH 5-7 range. When a Poly(NPEA) vector enters a cell's endosome (pH ~5.5),
the piperidine rings absorb protons. This causes an influx of chloride ions and water (to
maintain osmotic balance), eventually rupturing the endosome and releasing the genetic cargo.
This is directly linked to the solubility/protonation profile described above [2].
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Thermo-responsive Hydrogels (LCST)

While N-isopropylacrylamide (NIPAM) has an LCST of ~32°C, Poly(NPEA) is more
hydrophobic.

o At pH 7.4: Poly(NPEA) is often insoluble (collapsed globule state).
e At pH < 6.0: It becomes soluble.

e Tuning: Copolymerizing NPEA with hydrophilic monomers (like Acrylamide) raises the LCST,
allowing the polymer to be soluble at body temperature (37°C) only at specific pH levels [3].

Storage and Stability

« Inhibitors: Commercial NPEA is often stabilized with MEHQ (hydroquinone monomethyl
ether) to prevent free-radical polymerization.

o Storage: Store at -20°C in the dark.
e Handling:

o The monomer is an amine and an acrylamide. It is toxic and a potential neurotoxin (like all
acrylamides).[1]

o Wear nitrile gloves. Avoid inhalation of dust/vapors.[2]

o Hygroscopic Warning: If stored as a hydrochloride salt (NPEA-HCI), it will absorb water
rapidly. Desiccate before weighing for precise stoichiometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b14941082?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14941082?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

